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Compound of Interest

Compound Name: Indigodisulfonate dipotassium salt

CAS No.: 13725-33-2

Cat. No.: B084477 Get Quote

Introduction & Principle
Indigodisulfonate dipotassium (Indigo Carmine, C₁₆H₈N₂Na₂O₈S₂) is a highly versatile redox

indicator and pH indicator widely utilized in pharmaceutical assays, water quality testing, and

natural product analysis. Unlike simple acid-base indicators, Indigo Carmine functions primarily

through a reversible oxidation-reduction mechanism, making it indispensable for analyzing

complex organic mixtures like tannins where selective oxidation is required.

Redox Mechanism
The utility of Indigo Carmine stems from its ability to undergo a distinct color change at a

specific redox potential (

at pH 0).[1]

Oxidized Form: Deep Blue (Indigotin)

Reduced Form: Yellow/Colorless (Leuco-indigo)

Intermediate: Green (often observed near the endpoint due to mixing of forms)

In oxidative titrations (e.g., with Potassium Permanganate), Indigo Carmine serves a dual

purpose: it acts as an indicator and a reaction regulator. It has a lower oxidation potential than
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the titrant (KMnO₄) but a higher potential than many easily oxidized analytes (like tannins). This

ensures the analyte is consumed first, followed by the indicator.

Physicochemical Data
Property Value Notes

CAS Number 860-22-0
Disodium 5,5'-

indigodisulfonate

Molecular Weight 466.35 g/mol

(Redox Potential) +0.29 V At pH 0 (vs. SHE)

Color Change (Redox)

Blue

Green

Yellow

Oxidized

Reduced

Color Change (pH)

Blue (

11.[2]4)

Yellow (

13.[3]0)

Acts as acid-base indicator in

high alkalinity

Solubility ~10 g/L (25°C)
Soluble in water; sparingly

soluble in alcohol

Experimental Protocols
Protocol A: Determination of Total Tannins (Löwenthal-
Procter Method)
Application: Quantification of tannins in herbal extracts, cider, tea, and pharmaceutical raw

materials (e.g., Tannic Acid USP). Principle: Tannins are oxidized by KMnO₄.[1] Indigo Carmine

is added to the solution to indicate the endpoint.[3][4][5] The KMnO₄ oxidizes the tannins first

(colorless reaction). Once tannins are exhausted, KMnO₄ oxidizes the Indigo Carmine, causing

a transition from blue to golden yellow.
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2.1 Reagents Preparation
Sulfuric Acid Solution (Dilute): Slowly add 25 mL of concentrated H₂SO₄ to 1 L of distilled

water. Caution: Exothermic reaction.

Standard KMnO₄ Titrant (0.02 M / N/10): Dissolve 3.2 g KMnO₄ in 1 L distilled water.

Standardize against Sodium Oxalate or Disodium Oxalate.

Indigo Carmine Indicator Solution:

Dissolve 1.0 g of Indigodisulfonate Dipotassium in 900 mL of distilled water.

Add 50 mL of concentrated H₂SO₄.[4]

Dilute to 1 L with distilled water.

Note: Filter if necessary. This solution is stable for approx. 6 months if protected from light.

2.2 Titration Workflow
This method requires a "Blank" titration to account for the KMnO₄ consumed by the indicator

itself.

Step 1: The Blank Titration (Calibration of Indicator)

Pipette 25.0 mL of the Indigo Carmine Indicator Solution into a 1 L white porcelain dish or

Erlenmeyer flask.

Dilute with 750 mL of distilled water.

Titrate with 0.02 M KMnO₄ from a burette.

Endpoint: The color shifts from Royal Blue

Green

Golden Yellow.

Record volume as
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. (Typical value: ~1–2 mL depending on indicator concentration).

Step 2: The Sample Titration

Pipette an aliquot of the sample (containing approx.[6] 0.1–0.5 g tannin) into a 1 L flask.

Add 25.0 mL of Indigo Carmine Indicator Solution.

Add 750 mL of distilled water.

Titrate with 0.02 M KMnO₄.

Observe the color carefully. The solution will remain blue/dark as tannins are oxidized.

Endpoint: As tannins are depleted, the blue fades to green, then sharply to Golden Yellow.

Record volume as

.

2.3 Calculation
To calculate the concentration, use the equivalence factor (historically established for

Gallotannic acid):

Protocol B: Volumetric Limit Test for Nitrates
Application: Purity testing of water and reagents (detecting trace oxidizing impurities). Principle:

In the presence of hot, strong sulfuric acid, nitrates oxidize Indigo Carmine (bleaching the blue

color). This is often used as a semi-quantitative "pass/fail" limit test.

2.1 Reagents
Indigo Carmine Solution (Standard): Dissolve 0.2 g in 500 mL dilute sulfuric acid.

Sulfuric Acid (Nitrate-free): Concentrated H₂SO₄.

Sodium Chloride Solution: 0.05% w/v (Catalyst).

2.2 Procedure
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Prepare the sample solution in a test tube.

Add 0.1 mL of Sodium Chloride solution.

Add 0.1 mL of Indigo Carmine solution. The solution should be blue.[5]

Rapidly add 20 mL of concentrated H₂SO₄. Shake gently.

Observation:

Pass: The blue color persists for at least 5 minutes (or specified time).

Fail: The solution turns colorless/yellow immediately or fades rapidly, indicating the

presence of Nitrates (

).

Visualizing the Workflow
The following diagram illustrates the critical decision pathways and chemical logic for the

Lowenthal Titration.
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Start: Sample Preparation

Add Reagents:
1. Indigo Carmine (Indicator)

2. H2SO4 (Acidifier)
3. Water (Diluent)

Titrate with KMnO4
(Strong Oxidizer)

Phase 1: Tannin Oxidation
(Color remains Blue)

KMnO4 reacts with Tannins

Tannins present?

Phase 2: Indicator Oxidation
(Tannins Depleted)

Tannins consumed

Endpoint Reached
Color: Golden Yellow

Indicator oxidized

Calculation:
(V_sample - V_blank) * Factor

Click to download full resolution via product page

Caption: Logic flow of the Lowenthal-Permanganate titration. The indicator acts as a secondary

substrate, reacting only after the primary analyte (tannin) is exhausted.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Endpoint Fading
Oxidation by atmospheric

oxygen or light sensitivity.

Titrate rapidly; ensure fresh

indicator solution.

Green Endpoint
Incomplete oxidation or mixed

oxidation states.

Continue titrating dropwise

until the distinct golden yellow

is reached.

No Color Change

Sample is too concentrated

(Tannins consumed all

KMnO₄).

Dilute the sample further or

use a smaller aliquot.

Precipitation
Interaction between tannins

and proteins/salts.

Ensure sufficient dilution (750

mL water) to keep reactants

soluble.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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